Cas no 78756-28-2 (1H-Thieno[3,2-d][1,3]oxazine-2,4-dione)

• Product Name: 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione
• CAS No: 78756-28-2
• MF: C₆H₃NO₃S
• MW: 169.157920122147
• MDL: MFCD00106648
• CID: 534009
• PubChem ID: 2777552
• Update Time: 2025-10-29

1H-Thieno[3,2-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,2-d][1,3]oxazine-2,4(1H)-dione
• 1,4-DIHYDRO-2H-THIENO[3,2-D][1,3]OXAZINE-2,4-DIONE
• 1H-thieno[3,2-d][1,3]oxazine-2,4-dione
• 2-thiaisatoic anhydride
• thiaisatoic anhydride
• 1H,2H,4H-thieno[3,2-d][1,3]oxazine-2,4-dione
• 1H-Thieno(3,2-d)(1,3)oxazine-2,4-dione
• 2H-thieno[3,2-d][1,3]oxazine-2,4[1H)-dione
• 2H-thieno[3,2-d][1,3]oxazine-2,4[1H]-dione
• QHTTXSWWWSYDRY-UHFFFAOYSA-N
• SBB088268
• KM1936
• 9844AH
• 1
• AMY36811
• AKOS005145576
• A914793
• DTXSID80380559
• EN300-69862
• CS-0093403
• Z1120981370
• SCHEMBL1285397
• 2H-thieno[3,2-d][1,3]-oxazine-2,4(1H)-dione
• SB38763
• MFCD00106648
• 2H-thieno-[3,2-d][1,3]oxazine-2,4(1H)-dione
• 78756-28-2
• 2H-thieno-[3,2-d][1,3]-oxazine-2,4(1H)-dione
• FD10549
• PS-4346
• DB-345531
• 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione

• MDL： MFCD00106648
• Inchi： 1S/C6H3NO3S/c8-5-4-3(1-2-11-4)7-6(9)10-5/h1-2H,(H,7,9)
• InChI Key： QHTTXSWWWSYDRY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=O)OC(N2)=O

Computed Properties

• Exact Mass: 168.98300
• Monoisotopic Mass: 168.98336413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• XLogP3: 1

Experimental Properties

• PSA: 91.31000
• LogP: 0.54280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione

1H-Thieno[3,2-d][1,3]oxazine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 78756-28-2, commonly referred to as 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione, is a highly intriguing molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug design and material science. The long-tail keywords such as "thienooxazine dione" and "heterocyclic compound CAS 78756-28-2" highlight its unique structure and functional groups.

1H-Thieno[3,2-d][1,3]oxazine-2,4-dione is characterized by its fused ring system consisting of a thiophene ring and an oxazine ring. The presence of two ketone groups at the 2 and 4 positions introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. Recent studies have shown that this compound exhibits remarkable thermal stability and can withstand high temperatures without decomposition. This property makes it an ideal candidate for applications in high-temperature polymer systems.

One of the most fascinating aspects of 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione is its ability to act as a precursor in the synthesis of more complex heterocyclic compounds. Researchers have utilized this compound to synthesize various derivatives with enhanced biological activity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory properties. The long-tail keywords such as "anti-inflammatory thienooxazine dione derivatives" underscore the growing interest in exploring its therapeutic potential.

The synthesis of 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent breakthrough in this area involves the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times. This advancement has significantly streamlined the production process and made it more accessible for large-scale applications.

In terms of applications, 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione has found utility in the field of materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for industrial processes. Additionally, its photochemical properties make it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). The long-tail keywords like "thienooxazine dione OLED applications" reflect its growing importance in this domain.

Recent research has also explored the environmental impact of 1H-Thieno[3,2-d][1,3]oxazine-2,4-dione and its derivatives. Studies have shown that certain forms of this compound exhibit biodegradability under specific conditions. This finding is particularly significant given the increasing emphasis on sustainable chemistry practices. The development of eco-friendly synthetic routes for this compound is currently an active area of research.

In conclusion,1H-Thieno[3,d][d], oxazinedione (CAS No:78756) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new properties and applications for this compound, it is poised to play an even more critical role in advancing modern chemistry.